Cas no 4582-61-0 (1,5-Dimethyl-4-hexenyl 4-methylbenzenesulfonate1,5-Dimethyl-4-hexenyl 4-methylbenzenesulfonate)

• Product name: 1,5-Dimethyl-4-hexenyl 4-methylbenzenesulfonate1,5-Dimethyl-4-hexenyl 4-methylbenzenesulfonate
• CAS No: 4582-61-0
• MF: C₁₅H₂₂O₃S
• MW: 282.398383617401
• CID: 1517066
• PubChem ID: 13213644

1,5-Dimethyl-4-hexenyl 4-methylbenzenesulfonate1,5-Dimethyl-4-hexenyl 4-methylbenzenesulfonate Chemical and Physical Properties

Names and Identifiers

• 5-Hepten-2-ol, 6-methyl-, 4-methylbenzenesulfonate
• 1,5-Dimethyl-4-hexenyl 4-methylbenzenesulfonate1,5-Dimethyl-4-hexenyl 4-methylbenzenesulfonate
• EN300-12588247
• 6-methylhept-5-en-2-yl 4-methylbenzenesulfonate
• 6-methylhept-5-en-2-yl 4-methylbenzene-1-sulfonate
• 1,5-dimethyl-4-hexenyl 4-methylbenzenesulfonate
• 4582-61-0

• Inchi： InChI=1S/C15H22O3S/c1-12(2)6-5-7-14(4)18-19(16,17)15-10-8-13(3)9-11-15/h6,8-11,14H,5,7H2,1-4H3
• InChI Key： YQUVVXHOSZUKBR-UHFFFAOYSA-N
• SMILES： CC1=CC=C(C=C1)S(=O)(=O)OC(C)CCC=C(C)C

Computed Properties

• Exact Mass: 300.13962
• Monoisotopic Mass: 282.12896573g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 380
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 51.8Ų

Experimental Properties

• PSA: 74.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonic acids and derivatives Benzenesulfonate esters

Additional information on 1,5-Dimethyl-4-hexenyl 4-methylbenzenesulfonate1,5-Dimethyl-4-hexenyl 4-methylbenzenesulfonate

1,5-Dimethyl-4-hexenyl 4-methylbenzenesulfonate (CAS No. 4582-61-0): An Overview of a Versatile Organic Compound

1,5-Dimethyl-4-hexenyl 4-methylbenzenesulfonate (CAS No. 4582-61-0) is a unique organic compound that has garnered significant attention in the fields of chemistry, pharmaceuticals, and materials science. This compound is characterized by its complex molecular structure, which includes a 1,5-dimethyl-4-hexenyl chain and a 4-methylbenzenesulfonate group. The combination of these functional groups endows the compound with a range of interesting properties and potential applications.

The 1,5-dimethyl-4-hexenyl moiety is a branched alkene with two methyl groups attached to the carbon atoms at positions 1 and 5. This structure imparts the compound with enhanced stability and reactivity, making it suitable for various synthetic transformations. The 4-methylbenzenesulfonate group, on the other hand, is a common leaving group in organic synthesis due to its excellent leaving ability and stability under a wide range of reaction conditions. Together, these functional groups make 1,5-Dimethyl-4-hexenyl 4-methylbenzenesulfonate a valuable intermediate in the synthesis of more complex molecules.

Recent research has highlighted the potential of 1,5-Dimethyl-4-hexenyl 4-methylbenzenesulfonate in various applications. In the field of pharmaceuticals, this compound has been explored as a precursor for the synthesis of novel drugs with improved pharmacological properties. For instance, studies have shown that derivatives of 1,5-Dimethyl-4-hexenyl 4-methylbenzenesulfonate can exhibit enhanced bioavailability and reduced side effects compared to their parent compounds. This makes them promising candidates for the development of new therapeutic agents.

In materials science, 1,5-Dimethyl-4-hexenyl 4-methylbenzenesulfonate has been investigated for its potential use in the synthesis of advanced polymers and coatings. The presence of the 1,5-dimethyl-4-hexenyl chain can impart unique mechanical and thermal properties to these materials, while the 4-methylbenzenesulfonate group can enhance their chemical stability and resistance to environmental factors. These properties make 1,5-Dimethyl-4-hexenyl 4-methylbenzenesulfonate an attractive choice for applications in industries such as automotive, aerospace, and electronics.

The synthesis of 1,5-Dimethyl-4-hexenyl 4-methylbenzenesulfonate typically involves several steps. One common approach is to start with the corresponding alcohol or alkene and introduce the 4-methylbenzenesulfonate group through a sulfonation reaction. The choice of starting materials and reaction conditions can significantly influence the yield and purity of the final product. Recent advancements in catalytic methods have led to more efficient and environmentally friendly synthetic routes for this compound.

From a safety perspective, it is important to handle 1,5-Dimethyl-4-hexenyl 4-methylbenzenesulfonate with care due to its reactivity and potential health effects. Proper personal protective equipment (PPE) should be used when working with this compound in laboratory settings. Additionally, storage conditions should be carefully controlled to prevent degradation or unwanted reactions.

In conclusion, 1,5-Dimethyl-4-hexenyl 4-methylbenzenesulfonate (CAS No. 4582-61-0) is a versatile organic compound with a wide range of applications in chemistry, pharmaceuticals, and materials science. Its unique molecular structure and favorable properties make it an important intermediate in various synthetic processes. Ongoing research continues to uncover new possibilities for this compound, further solidifying its importance in modern scientific endeavors.